1-(3-((3,4-Dimethylphenyl)sulfonyl)-6-ethoxyquinolin-4-yl)piperidine-4-carboxamide
Description
1-(3-((3,4-Dimethylphenyl)sulfonyl)-6-ethoxyquinolin-4-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C25H29N3O4S and its molecular weight is 467.58. The purity is usually 95%.
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Scientific Research Applications
Antibacterial Properties
- Synthesis and Antibacterial Activity : A related compound, 1-(7,7-dimethyl-2-morpholino-5,6,7,8-tetrahydroquinazolin-4-yl)piperidine-4-carboxamide, demonstrated significant antibacterial activities against various Gram-positive and Gram-negative bacterial strains, highlighting the potential of similar compounds in treating bacterial infections (Selvakumar & Elango, 2017).
Cancer Research
- Anti-Cancer Properties : A structurally similar compound was found to induce apoptosis in cancer cells, downregulate Bcl-2 protein levels, and cause G2/M cell cycle arrest. It showed synergistic effects with other anticancer agents and was effective in drug-resistant cancer cells (Lee et al., 2013).
Opioid Receptor Research
- Opioid Receptor Antagonism : Analogous compounds, like JDTic, have been identified as potent kappa-opioid receptor antagonists. This research offers insights into the pharmacology of opioid receptors and potential therapeutic applications (Cueva et al., 2009).
Molecular Interaction Studies
- Molecular Interaction with CB1 Cannabinoid Receptor : N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide, a compound with a similar structure, was studied for its interaction with the CB1 cannabinoid receptor, providing a framework for understanding molecular interactions at this receptor site (Shim et al., 2002).
Fingerprint Analysis
- Applications in Fingerprint Analysis : Derivatives of N-(2,6-dimethylphenyl)-2-(piperazin-1-yl)acetamide, structurally related to the query compound, have shown potential in latent fingerprint analysis, indicating their utility beyond medicinal applications (Khan et al., 2019).
properties
IUPAC Name |
1-[3-(3,4-dimethylphenyl)sulfonyl-6-ethoxyquinolin-4-yl]piperidine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H29N3O4S/c1-4-32-19-6-8-22-21(14-19)24(28-11-9-18(10-12-28)25(26)29)23(15-27-22)33(30,31)20-7-5-16(2)17(3)13-20/h5-8,13-15,18H,4,9-12H2,1-3H3,(H2,26,29) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LUFMZKWREBPTIA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C(=CN=C2C=C1)S(=O)(=O)C3=CC(=C(C=C3)C)C)N4CCC(CC4)C(=O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H29N3O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
467.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-((3,4-Dimethylphenyl)sulfonyl)-6-ethoxyquinolin-4-yl)piperidine-4-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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